![molecular formula C10H15N3O2 B1488668 (3-Aminopyrrolidin-1-yl)(3,5-dimethylisoxazol-4-yl)methanone CAS No. 1248485-93-9](/img/structure/B1488668.png)
(3-Aminopyrrolidin-1-yl)(3,5-dimethylisoxazol-4-yl)methanone
Overview
Description
Scientific Research Applications
Management of Congenital Hyperinsulinism (HI)
The compound has been identified as a potential selective SST5 agonist, which can inhibit insulin secretion from pancreatic β-cells. This application could be significant in managing blood glucose levels in patients with congenital HI to prevent severe hypoglycemia .
Antioxidant Activity
Pyrrolidin derivatives, including compounds similar to the one you’ve mentioned, have shown diverse pharmacological activities. They are used in chemical and pharmaceutical intermediates and have been noted for their antioxidant properties, which could be beneficial in combating oxidative stress-related diseases .
Pharmaceutical Intermediates
The compound’s structure suggests its utility in the synthesis of various pharmaceutical intermediates. This application is crucial for developing new drugs and treatments .
Antimicrobial and Antifungal Properties
Research indicates that pyrrolidin derivatives possess antimicrobial and antifungal activities, which could lead to the development of new antibiotics and antifungal medications .
Anticonvulsant Effects
These compounds have also been associated with anticonvulsant effects, which could be explored for treating conditions like epilepsy .
Anticancer Potential
There is a growing interest in pyrrolidin derivatives for their anticancer properties, suggesting that they may play a role in cancer treatment strategies .
properties
IUPAC Name |
(3-aminopyrrolidin-1-yl)-(3,5-dimethyl-1,2-oxazol-4-yl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2/c1-6-9(7(2)15-12-6)10(14)13-4-3-8(11)5-13/h8H,3-5,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFVAARVALBEEQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)N2CCC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Aminopyrrolidin-1-yl)(3,5-dimethylisoxazol-4-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.